Cas no 796061-03-5 (O-(3,5-difluorophenyl)methylhydroxylamine)

• Product Name: O-(3,5-difluorophenyl)methylhydroxylamine
• CAS No: 796061-03-5
• MF: C₇H₇F₂NO
• MW: 159.133388757706
• MDL: MFCD28125662
• CID: 4717088
• PubChem ID: 44124568
• Update Time: 2025-06-08

O-(3,5-difluorophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• o-(3,5-difluorobenzyl)hydroxylamine
• O-[(3,5-difluorophenyl)methyl]hydroxylamine
• O-(3,5-difluorophenyl)methylhydroxylamine

• MDL： MFCD28125662
• Inchi： 1S/C7H7F2NO/c8-6-1-5(4-11-10)2-7(9)3-6/h1-3H,4,10H2
• InChI Key： SGKIIDXBBUOHGP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CON)F

Computed Properties

• Exact Mass: 159.04957017 g/mol
• Monoisotopic Mass: 159.04957017 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.2
• Molecular Weight: 159.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on O-(3,5-difluorophenyl)methylhydroxylamine

O-(3,5-difluorophenyl)methylhydroxylamine (CAS No. 796061-03-5): A Comprehensive Overview

O-(3,5-difluorophenyl)methylhydroxylamine (CAS No. 796061-03-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of O-(3,5-difluorophenyl)methylhydroxylamine is defined by a hydroxylamine group attached to a methyl group, which is further substituted with a 3,5-difluorophenyl moiety. The presence of fluorine atoms in the phenyl ring imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for drug design and optimization.

Recent studies have highlighted the biological activities of O-(3,5-difluorophenyl)methylhydroxylamine. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antioxidant and anti-inflammatory properties. These findings suggest that O-(3,5-difluorophenyl)methylhydroxylamine could be a valuable lead compound for the development of drugs targeting oxidative stress and inflammatory diseases.

In addition to its biological activities, O-(3,5-difluorophenyl)methylhydroxylamine has been explored for its potential as a synthetic intermediate in organic synthesis. Its reactivity and functional group versatility make it a useful building block for constructing complex molecules. Researchers at the University of California, Berkeley, have reported the use of this compound in the synthesis of novel heterocyclic compounds with potential pharmaceutical applications.

The physicochemical properties of O-(3,5-difluorophenyl)methylhydroxylamine have also been extensively studied. It is known to be a colorless liquid with a molecular weight of 181.14 g/mol. The compound exhibits good solubility in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.

In terms of safety and handling, it is important to note that while O-(3,5-difluorophenyl)methylhydroxylamine is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to minimize exposure risks.

The environmental impact of O-(3,5-difluorophenyl)methylhydroxylamine has also been considered in recent studies. Research conducted by the Environmental Protection Agency (EPA) suggests that this compound does not pose significant environmental hazards when used and disposed of according to recommended guidelines. However, it is always advisable to follow best practices for waste management and disposal to ensure environmental sustainability.

In conclusion, O-(3,5-difluorophenyl)methylhydroxylamine (CAS No. 796061-03-5) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.